Cas no 141196-99-8 (Benzamide,4-amino-5-chloro-N-[[(1S,7aS)-hexahydro-1H-pyrrolizin-1-yl]methyl]-2-methoxy-)
141196-99-8 structure
Product Name:Benzamide,4-amino-5-chloro-N-[[(1S,7aS)-hexahydro-1H-pyrrolizin-1-yl]methyl]-2-methoxy-
CAS No:141196-99-8
MF:C16H22ClN3O2
MW:323.817782878876
CID:186466
PubChem ID:132337
Update Time:2025-04-19
Benzamide,4-amino-5-chloro-N-[[(1S,7aS)-hexahydro-1H-pyrrolizin-1-yl]methyl]-2-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzamide,4-amino-5-chloro-N-[[(1S,7aS)-hexahydro-1H-pyrrolizin-1-yl]methyl]-2-methoxy-
- SC-53116 hydrochloride hydrate
- 4-amino-5-chloro-N-[(1S-cis-hexahydro-1H-pyrrolizin-1-yl)-methyl]-2-methoxybenzenecarboxamide
- SC 53116
- 4-Amino-5-chloro-N-(hexahydro-pyrrolizin-2-ylmethyl)-2-methoxy-benzamide
- 4-Amino-5-chloro-N-((hexahydro-1H-pyrrolizin-1-yl)methyl)-2-methoxybenzamide (1S-cis)-
- DTXSID60931023
- Q27088750
- SC49518
- BDBM50005833
- (1S-cis)-4-Amino-5-chloro-N-((hexahydro-1H-pyrrolizin-1-yl)methyl)-2-methoxybenzamide
- PDSP2_001604
- CHEMBL34291
- (exo)4-Amino-5-chloro-N-(hexahydro-pyrrolizin-1-ylmethyl)-2-methoxy-benzamide
- 4-Amino-5-chloro-N-((hexahydro-1H-pyrrolizin-1-yl)methyl)-2-methoxybenzamide hydrochloride
- AKOS040753964
- SC53116
- 4-Amino-5-chloro-2-methoxy-N-(7a-methyl-hexahydro-pyrrolizin-1-ylmethyl)-benzamide
- Benzamide, 4-amino-5-chloro-N-((hexahydro-1H-pyrrolizin-1-yl)methyl)-2-methoxy-, (1S-cis)-
- SC-53116
- NCGC00408826-01
- 4-Amino-5-chloro-N-[(1S,7aS)-1-(hexahydro-pyrrolizin-1-yl)methyl]-2-methoxy-benzamide
- SCHEMBL678624
- 4-Amino-5-chloro-N-[(hexahydro-1H-pyrrolizin-1-yl)methyl]-2-methoxybenzene-1-carboximidic acid
- 141196-99-8
- 4-amino-5-chloro-N-[[(1S,8S)-2,3,5,6,7,8-hexahydro-1H-pyrrolizin-1-yl]methyl]-2-methoxybenzamide
- GTPL238
-
- Inchi: 1S/C16H22ClN3O2/c1-22-15-8-13(18)12(17)7-11(15)16(21)19-9-10-4-6-20-5-2-3-14(10)20/h7-8,10,14H,2-6,9,18H2,1H3,(H,19,21)/t10-,14-/m0/s1
- InChI Key: GAYSOZKZPOVDSB-HZMBPMFUSA-N
- SMILES: ClC1C(=CC(=C(C=1)C(NC[C@@H]1CCN2CCC[C@H]21)=O)OC)N
Computed Properties
- Exact Mass: 323.14026
- Monoisotopic Mass: 323.140055
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 409
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 67.6
- XLogP3: 2.1
Experimental Properties
- Density: 1.3
- Boiling Point: 468.4°C at 760 mmHg
- Flash Point: 237.1°C
- Refractive Index: 1.614
- PSA: 67.59
Benzamide,4-amino-5-chloro-N-[[(1S,7aS)-hexahydro-1H-pyrrolizin-1-yl]methyl]-2-methoxy- Security Information
- Storage Condition:2-8°C
Benzamide,4-amino-5-chloro-N-[[(1S,7aS)-hexahydro-1H-pyrrolizin-1-yl]methyl]-2-methoxy- Related Literature
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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